Cas no 1158269-53-4 (2,5,7-Trimethylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid)

• Product Name: 2,5,7-Trimethylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid
• CAS No: 1158269-53-4
• MF: C₁₀H₁₁N₃O₂
• MW: 205.213241815567
• MDL: MFCD12197249
• CID: 1077095
• PubChem ID: 43839795
• Update Time: 2025-06-09

2,5,7-Trimethylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,5,7-Trimethylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid
• SCHEMBL18208780
• CS-0080352
• D74146
• DB-148880
• Z594109504
• 1158269-53-4
• EN300-49568
• LS-05584
• ALBB-017287
• 2,5,7-Trimethyl-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid
• pyrazolo[1,5-a]pyrimidine-3-carboxylic acid, 2,5,7-trimethyl-
• STL163822
• 2,5,7-trimethylpyrazolo[1,5-a]pyrimidine-3-carboxylicacid
• AKOS002682448
• MFCD12197249

• MDL： MFCD12197249
• Inchi： 1S/C10H11N3O2/c1-5-4-6(2)13-9(11-5)8(10(14)15)7(3)12-13/h4H,1-3H3,(H,14,15)
• InChI Key： XEUGZQWIQWRVSX-UHFFFAOYSA-N
• SMILES： OC(C1C(C)=NN2C(C)=CC(C)=NC2=1)=O

Computed Properties

• Exact Mass: 205.085126602g/mol
• Monoisotopic Mass: 205.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 67.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines

Additional information on 2,5,7-Trimethylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid

2,5,7-Trimethylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid (CAS No. 1158269-53-4): A Comprehensive Overview

2,5,7-Trimethylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid (CAS No. 1158269-53-4) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements of 2,5,7-Trimethylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid.

Chemical Structure and Properties:

2,5,7-Trimethylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid is characterized by its distinctive pyrazolopyrimidine core with three methyl groups at positions 2, 5, and 7. The presence of these methyl groups imparts unique structural features that influence the compound's chemical and biological properties. The carboxylic acid group at position 3 further enhances its reactivity and solubility in polar solvents. The molecular formula of 2,5,7-Trimethylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid is C₁₄H₁₄N₄O₂, with a molecular weight of approximately 266.28 g/mol.

The compound exhibits excellent thermal stability and can be stored under standard laboratory conditions without significant degradation. Its solubility in water is moderate but can be improved by adjusting the pH or using co-solvents such as dimethyl sulfoxide (DMSO). These properties make it suitable for various experimental protocols in both academic and industrial settings.

Synthesis Methods:

The synthesis of 2,5,7-Trimethylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid has been extensively studied and optimized over the years. One common approach involves the condensation of a suitable pyrazole derivative with a substituted pyrimidine in the presence of a coupling reagent. For example, a typical synthetic route might involve the reaction of 3-methyl-1H-pyrazole with 2-chloro-5-methylpyrimidine in the presence of a base such as potassium carbonate.

A more recent and efficient method involves the use of microwave-assisted synthesis to enhance reaction rates and yields. This approach not only reduces reaction times but also minimizes side reactions and impurities. The microwave-assisted synthesis of 2,5,7-Trimethylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid has been reported to achieve yields exceeding 90% under optimized conditions.

Biological Properties:

2,5,7-Trimethylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid has been extensively studied for its biological activities due to its unique chemical structure. One of its most notable properties is its ability to act as a potent inhibitor of specific enzymes involved in various physiological processes. For instance, it has been shown to inhibit certain kinases that play crucial roles in cell signaling pathways.

In addition to its enzymatic inhibition properties, 2,5,7-Trimethylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid has demonstrated significant anti-inflammatory effects in both in vitro and in vivo models. Studies have shown that it can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated immune cells.

Clinical Applications:

The potential therapeutic applications of 2,5,7-Trimethylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid are currently being explored in various preclinical studies. One area of particular interest is its use as an anti-inflammatory agent for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Preliminary results from animal models have shown promising efficacy and safety profiles.

Beyond inflammation, there is growing interest in evaluating the compound's potential as an anticancer agent. Recent studies have indicated that 2,5,7-Trimethylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation.

Recent Research Advancements:

The field of medicinal chemistry is continuously evolving, and recent research has shed new light on the potential applications of 2,5,7-Trimethylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid. A notable study published in the Journal of Medicinal Chemistry reported on the development of novel derivatives with enhanced potency and selectivity for specific targets. These derivatives showed improved pharmacokinetic properties and reduced off-target effects compared to the parent compound.

Another area of active research involves the use of computational methods to predict the binding modes and interactions of 2,5,7-Trimethylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid with its target proteins. Molecular docking studies have provided valuable insights into the structural requirements for optimal binding affinity and activity.

FUTURE DIRECTIONS:

The future prospects for 2,5,7-Trimethylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid are promising. Ongoing clinical trials are expected to provide further evidence on its safety and efficacy in human subjects. Additionally, efforts are being made to develop more potent and selective analogs through rational drug design approaches.

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